Cas no 3625-01-2 (1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aS,7S,10aR)-)
3625-01-2 structure
Product Name:1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aS,7S,10aR)-
CAS No:3625-01-2
MF:C20H30O2
MW:302.451006412506
CID:318315
PubChem ID:15627707
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aS,7S,10aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aS,7S,10aR)-
- 1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,[1R-(1a,4ab,7a,10aa)]-; 7-Allopimara-13,18-dien-15-oic acid (6CI); Podocarp-8-en-15-oic acid, 13b-methyl-13-vinyl- (7CI,8CI); 8,15-Isopimaradien-18-oic acid; 8,15-Isopimaric acid; D13-Isodextropimaric acid; D8,15-Isopimaric acid
- D8-Isopimaric acid
- 8,15-Isopimaradien-18-oic acid
- (4-aminophenyl)-Phosphonous acid
- (p-aminophenyl)-Phosphonous acid
- 7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
- CHEBI:170106
-
- Inchi： 1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,16H,1,6-13H2,2-4H3,(H,21,22)
- InChI Key： BFPAVSSBPLQXJZ-UHFFFAOYSA-N
- SMILES： OC(C1(C)CCCC2(C)C3CCC(C=C)(C)CC=3CCC21)=O
Computed Properties
- Exact Mass: 302.2247
- Monoisotopic Mass: 302.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-Phenanthrenecarboxylicacid, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a,7-trimethyl-,(1R,4aS,7S,10aR)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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